Cas no 676122-86-4 (3-Benzofuranpropanenitrile)

• Product Name: 3-Benzofuranpropanenitrile
• CAS No: 676122-86-4
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 1115846
• Update Time: 2024-03-05

3-Benzofuranpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranpropanenitrile

• Inchi： 1S/C11H9NO/c12-7-3-4-9-8-13-11-6-2-1-5-10(9)11/h1-2,5-6,8H,3-4H2
• InChI Key： GIYSJJVYZVYRIT-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CCC#N)=C1

Computed Properties

• Exact Mass: 171.068
• Monoisotopic Mass: 171.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2